2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]acetonitrile

• IUPAC Name: 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetonitrile
• InChI: InChI=1S/C6H3F3N2S/c7-6(8,9)4-3-12-5(11-4)1-2-10/h3H,1H2
• InChI Key: DEYWGGKDOKCYST-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)CC#N)C(F)(F)F
• Molecular Formula: C6H3F3N2S
• Molecular Weight: 192.16 g/mol
• CAS No.: 329978-21-4

Description

2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]acetonitrile is a chemical compound that contains a thiazole ring, which is a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. The compound also contains a trifluoromethyl group (CF3) and a nitrile group (CN), attached to the thiazole ring.

Synthesis Analysis

The synthesis of 2-trifluoromethyl thiazoles, which includes compounds like this compound, can be achieved via [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates with CF3CN. This reaction works well with various substituted pyridinium 1,4-zwitterionic thiolates, yielding moderate to good yields.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, a trifluoromethyl group, and a nitrile group. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Degradation Studies of Nitisinone

Nitisinone, a compound with a trifluoromethyl group, has been studied for its stability and degradation pathways using LC-MS/MS. This research is crucial for understanding the chemical's behavior under various conditions, which contributes to better risk and benefit assessments in its medical applications, though nitisinone itself differs structurally from the specified compound (Barchańska et al., 2019).

Antimicrobial and Anti-inflammatory Applications

Trifluoromethylpyrazoles, which like the chemical , contain a trifluoromethyl group, have been highlighted for their anti-inflammatory and antibacterial properties. This review suggests the significance of trifluoromethyl groups in medicinal chemistry, potentially offering a pathway for exploring the applications of 2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]acetonitrile in similar contexts (Kaur, Kumar, & Gupta, 2015).

Synthesis of Heterocyclic Compounds

Research into the synthetic utilities of various compounds, including those with thiazole rings, provides a foundation for developing new chemical entities with potential biological applications. This includes methodologies for creating benzimidazoles, quinoxalines, and benzo[diazepines, which could relate to the synthetic routes applicable to the compound of interest (Ibrahim, 2011).

Fluorinated Compounds in Material Science

The study of fluorinated graphite intercalation compounds, including those involving acetonitrile, demonstrates the unique properties these materials possess, such as enhanced stability and distinctive phase transitions. This research may indirectly relate to the potential material science applications of fluorine-containing compounds like the one (Panich, 1993).